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Compound of Interest

Compound Name: Ethyl 8-chlorooctanoate

Cat. No.: B028670 Get Quote

Abstract
Ethyl 8-chlorooctanoate is a halogenated ester utilized as a building block in organic

synthesis, particularly in the development of pharmaceuticals and specialty chemicals.[1] As

with many chlorinated organic compounds, its handling and disposal necessitate a systematic

and informed approach to mitigate potential risks to laboratory personnel and the environment.

This document provides a comprehensive guide for researchers, scientists, and drug

development professionals on the safe handling, storage, and disposal of Ethyl 8-
chlorooctanoate, grounded in established safety principles and regulatory standards.

Understanding the Compound: Physicochemical
and Toxicological Profile
A foundational element of safe chemical handling is a thorough understanding of its properties.

Ethyl 8-chlorooctanoate is a colorless liquid.[2]

Table 1: Physicochemical Properties of Ethyl 8-chlorooctanoate
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Property Value Source(s)

Molecular Formula C10H19ClO2 [3][4][5]

Molecular Weight 206.71 g/mol [3][4][5]

Boiling Point 251.5 °C at 760 mmHg [1][4]

Flash Point 107.5 °C [1][4]

Density 0.991 g/cm³ [1][4]

While specific, comprehensive toxicological data for Ethyl 8-chlorooctanoate is limited in

publicly accessible literature, its classification as a halogenated organic compound warrants a

cautious approach.[6] The primary identified hazard is that it is harmful to aquatic life with long-

lasting effects.[2][3] General hazards associated with halogenated hydrocarbons include

potential irritation to the skin, eyes, and respiratory tract. Therefore, treating Ethyl 8-
chlorooctanoate with a high degree of care and minimizing all potential exposures is a critical

safety principle.

Hazard Identification and Risk Assessment
Workflow
A proactive and systematic approach to safety is essential. Before any work with Ethyl 8-
chlorooctanoate begins, a thorough risk assessment must be conducted to identify potential

hazards and implement appropriate control measures.
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Risk Assessment Workflow

Identify Hazards
(Chemical Properties, SDS Review, Toxicity Data)

Evaluate Risks
(Exposure Routes, Frequency, Severity)

Analyze potential for harm

Implement Control Measures
(PPE, Engineering Controls, SOPs)

Develop mitigation strategies

Review and Refine
(Incident Analysis, Protocol Updates)

Ensure ongoing effectiveness

Iterate for continuous improvement

Click to download full resolution via product page

Caption: A systematic workflow for risk assessment when handling Ethyl 8-chlorooctanoate.

Personal Protective Equipment (PPE) and
Engineering Controls
Minimizing exposure is achieved through a multi-layered approach combining robust

engineering controls and appropriate PPE.

Engineering Controls:

Chemical Fume Hood: All manipulations of Ethyl 8-chlorooctanoate, including weighing,

transferring, and use in reactions, must be performed within a certified chemical fume hood.

This is the most critical control to prevent inhalation of vapors.
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Ventilation: Ensure the laboratory is equipped with adequate general ventilation to dilute and

remove any fugitive emissions.

Personal Protective Equipment (PPE):

The selection of PPE must be based on a comprehensive risk assessment of the specific

procedures being performed.

Table 2: Recommended Personal Protective Equipment (PPE)

Body Part PPE
Standard/Specificat
ion

Rationale

Eyes/Face

Safety goggles with

side shields or a full-

face shield.

Conforming to EN 166

(EU) or NIOSH (US).

[2]

Protects against

splashes and vapors.

Hands
Nitrile or Neoprene

gloves.

Aromatic and

halogenated

hydrocarbons can

attack many glove

materials; double

gloving is

recommended for

extended handling.[7]

Provides a barrier

against skin contact.

[7]

Body
Chemical-resistant

laboratory coat.

Protects skin from

accidental splashes.

Respiratory

Not typically required

with proper fume hood

use.

A full-face respirator

may be necessary for

large spills or in cases

of ventilation failure.[2]

To prevent inhalation

of high concentrations

of vapor.

Safe Handling and Storage Protocols
Strict adherence to established protocols is crucial for preventing accidents and ensuring

personnel safety.
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Protocol 4.1: General Handling

Preparation: Before starting work, confirm the chemical fume hood is functioning correctly.

Clear the workspace of all non-essential items.

PPE: Don all required PPE as specified in Table 2.

Transfers: Use appropriate, chemically resistant tools such as glass pipettes or stainless

steel spatulas for all transfers. Perform these actions slowly and deliberately to prevent

splashing.

Heating: If heating is necessary, use a controlled heating source like a heating mantle or an

oil bath. Avoid the use of open flames.

Post-Handling: Upon completion of work, decontaminate all surfaces with an appropriate

solvent (e.g., isopropanol), followed by soap and water. Remove and correctly dispose of

gloves. Thoroughly wash hands with soap and water.

Protocol 4.2: Storage

Container: Store Ethyl 8-chlorooctanoate in its original, tightly sealed container. The

container must be clearly labeled with the chemical name and all relevant hazard

information.

Location: Store in a cool, dry, and well-ventilated area, away from direct sunlight and sources

of ignition.[8]

Segregation: Store separately from incompatible materials such as strong oxidizing agents

and bases.[8][9]

Spill Management and Emergency Procedures
A clear and practiced spill response plan is essential for mitigating the impact of an accidental

release.
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Spill Response Workflow

Evacuate Immediate Area
(If necessary)

Alert Personnel & Safety Officer

Don Appropriate PPE

Contain the Spill
(Use inert absorbent material)

Collect and Bag Waste

Decontaminate the Area

Dispose of Waste Properly

Click to download full resolution via product page

Caption: A stepwise workflow for responding to a spill of Ethyl 8-chlorooctanoate.

Protocol 5.1: Small Spill Response (<100 mL)

Alert: Immediately notify personnel in the vicinity.[10]
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PPE: Ensure you are wearing the appropriate PPE as outlined in Table 2 before approaching

the spill.[10]

Containment: Cover the spill with an inert, non-combustible absorbent material such as

sand, vermiculite, or a commercial chemical absorbent.[11][12]

Collection: Carefully scoop the absorbed material using non-sparking tools into a labeled,

sealable plastic bag for hazardous waste.[10]

Decontamination: Clean the spill area with a suitable solvent (e.g., isopropanol) followed by

a thorough wash with soap and water.[10]

Disposal: All contaminated materials must be disposed of as hazardous waste.[13]

Protocol 5.2: Large Spill Response (>100 mL)

Evacuate: Immediately evacuate the area.[10]

Emergency Services: Alert your institution's emergency response team or the local fire

department.[9]

Ventilation: If safe to do so, increase ventilation to the area.

Ignition Sources: Remove all sources of ignition.[12]

Professional Response: Do not attempt to clean up a large spill yourself. This should only be

handled by trained emergency responders.[12]

Waste Disposal
The proper disposal of Ethyl 8-chlorooctanoate and associated contaminated materials is a

critical aspect of responsible chemical management.

Protocol 6.1: Waste Segregation and Collection

Waste Stream: All waste containing Ethyl 8-chlorooctanoate, including unused product,

reaction byproducts, and contaminated materials (e.g., gloves, absorbent pads), must be

collected as halogenated organic hazardous waste.[14]
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Waste Container: Use a dedicated, properly labeled, and leak-proof container specifically for

halogenated organic waste.[9] These containers should be kept closed when not in use.[15]

Labeling: The waste container must be clearly marked with "Hazardous Waste," the contents

(e.g., "Halogenated Organic Waste," "Ethyl 8-chlorooctanoate"), and the associated

hazards.[9][15]

Storage of Waste: Store the waste container in a designated satellite accumulation area,

ensuring it is segregated from incompatible waste streams like acids, bases, and non-

halogenated organic waste.[8][16]

Disposal Method:

The standard and required method for the disposal of halogenated organic compounds is

incineration at a licensed hazardous waste facility.[14] This high-temperature process ensures

the complete destruction of the molecule. Under no circumstances should Ethyl 8-
chlorooctanoate or its waste be disposed of down the drain or in the regular trash.[8][16]

Conclusion
The safe and responsible use of Ethyl 8-chlorooctanoate in a research and development

setting is achievable through a comprehensive safety-oriented approach. By understanding the

compound's properties, conducting thorough risk assessments, and strictly adhering to the

detailed protocols for handling, storage, spill management, and disposal, professionals can

effectively mitigate potential risks, ensuring a safe laboratory environment and environmental

protection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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